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A Comparative Analysis of Butyl Isovalerate and Isobutyl Isovalerate for Researchers and

Drug Development Professionals

This guide provides a detailed comparison of butyl isovalerate and isobutyl isovalerate, two

isomeric esters with applications across the flavor, fragrance, and pharmaceutical industries.

The following sections present their chemical and physical properties, applications, and

toxicological data, supported by experimental information where available.

Chemical and Physical Properties
Butyl isovalerate and isobutyl isovalerate share the same molecular formula (C₉H₁₈O₂) and

molecular weight, but differ in the branching of their alkyl and acyl groups, leading to distinct

physical properties.[1][2][3][4][5] These differences can influence their performance in various

applications. A summary of their key properties is presented in Table 1.
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Property Butyl Isovalerate Isobutyl Isovalerate

IUPAC Name butyl 3-methylbutanoate[2]
2-methylpropyl 3-

methylbutanoate[3]

Synonyms
n-Butyl isovalerate, Butyl

isopentanoate[2]

2-Methylpropyl 3-

methylbutyrate[3]

CAS Number 109-19-3[5] 589-59-3[1][3]

Molecular Formula C₉H₁₈O₂[2][5] C₉H₁₈O₂[1][3]

Molecular Weight 158.24 g/mol [4][5] 158.24 g/mol [1][3]

Appearance
Colorless to pale yellow

liquid[4][6]

Colorless to pale yellow

liquid[3]

Odor
Fruity, sweet, apple, pear,

pineapple[7][8]
Sweet, fruity, apple-like[1]

Boiling Point 167-176.5 °C[4][9] 168.5 °C[3]

Flash Point 53-59.4 °C[4][9] 53 °C (closed cup)[1]

Density ~0.86 g/mL[4] 0.851 g/mL at 25 °C

Refractive Index ~1.409-1.417[9][10] ~1.406 at 20 °C

Solubility

Almost insoluble in water;

soluble in propylene glycol,

alcohol, and most oils.[4]

Not specified, but as an ester,

likely poorly soluble in water

and soluble in organic

solvents.

Synthesis and Production
Both esters are typically produced synthetically for commercial use.[1]

Butyl Isovalerate Synthesis: A common method for synthesizing butyl isovalerate is through

the esterification of isovaleric acid and n-butanol.[5][6] This reaction is often catalyzed by a

strong acid, such as sulfuric acid, or more recently, by greener alternatives like ionic liquids

under microwave irradiation to improve yield and reduce environmental impact.[6]
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Isobutyl Isovalerate Synthesis: The synthesis of isobutyl isovalerate can be achieved

through the esterification of isovaleric acid and isobutanol. Another mentioned method is the

oxidation of the corresponding ketone.[11]

Below is a diagram illustrating a typical experimental workflow for the synthesis of butyl
isovalerate.
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Caption: Experimental workflow for the synthesis of butyl isovalerate.
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Applications in Research and Development
While both esters are prominent in the flavor and fragrance industries, their utility extends to

other scientific and industrial fields.[7][12]

Butyl Isovalerate:

Flavor & Fragrance: Used to impart fruity notes, reminiscent of apple and pear, in food

products, perfumes, and cosmetics.[7] It is also used in chocolate and tutti-frutti flavor

compositions.[4][5]

Pharmaceutical Applications: It has been investigated as an excipient in drug formulations

to potentially improve the solubility and stability of active pharmaceutical ingredients

(APIs).[7]

Industrial Solvent & Plasticizer: Its low toxicity and favorable evaporation rate make it

suitable as a solvent and a plasticizer to enhance the flexibility and durability of materials.

[7]

Chemical Synthesis: It serves as a precursor or building block for more complex organic

structures.[6][7]

Isobutyl Isovalerate:

Flavor & Fragrance: Widely used for its sweet, fruity aroma (apple, raspberry, banana) in

foods, beverages, perfumes, soaps, and deodorants.[1][12]

Cosmetics & Personal Care: Incorporated into lotions, creams, hair care products, and

body sprays to add a fresh scent and improve the sensory experience.[1][13]

Oral Care: Its fruity notes can help mask unpleasant base odors in toothpaste and

mouthwash.[13]

Biochemical Research: Mentioned for use in biochemical experiments and organic

synthesis.[14]
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Characterization of butyl isovalerate and isobutyl isovalerate is routinely performed using

spectroscopic methods. Data is publicly available in databases such as PubChem and the

NIST WebBook.[2][3][15][16]

Spectroscopy Butyl Isovalerate Isobutyl Isovalerate

¹H NMR
Spectra available, e.g., from

Sigma-Aldrich.[2]

Spectra available, e.g., from

Wiley.[3]

¹³C NMR
Spectra available from various

sources.[2][17][18]

Spectra available from various

sources.[3]

Mass Spec (EI)
Key fragments (m/z): 57, 85,

56, 41.[2]

Key fragments (m/z): 85, 57,

56, 41, 103.[3]

IR Spectroscopy
FTIR and Vapor Phase IR

spectra are available.[2]

FTIR and Vapor Phase IR

spectra are available.[3]

The mass spectrometry fragmentation patterns show slight differences that can be used to

distinguish between the two isomers.

Toxicological Profile
Both compounds are generally recognized as safe (GRAS) for use as flavoring agents at

current intake levels.[2][3] However, as with any chemical, they should be handled with

appropriate care in a laboratory or industrial setting.
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Toxicology Data Butyl Isovalerate Isobutyl Isovalerate

JECFA Evaluation

No safety concern at current

levels of intake when used as

a flavouring agent (1997).[2]

No safety concern at current

levels of intake when used as

a flavouring agent (1997).[3]

Acute Oral Toxicity (LD₅₀) >5 g/kg (Rat)[9] >5,050 mg/kg (Rat)[19]

Acute Dermal Toxicity (LD₅₀)
Standard Draize test (Rabbit)

showed skin irritation.[9]
>5,000 mg/kg (Rabbit)[19]

Skin Irritation Irritating to skin.[9] Causes skin irritation.[19][20]

Eye Irritation Not explicitly found.
Causes serious eye irritation.

[20]

Respiratory Irritation Not explicitly found.
May cause respiratory

irritation.[19][20]

Carcinogenicity

No component is identified as

a probable, possible, or

confirmed human carcinogen

by IARC, ACGIH, NTP, or

OSHA.

No component is identified as

a probable, possible, or

confirmed human carcinogen

by IARC, ACGIH, NTP, or

OSHA.[19]

The logical relationship for assessing the safety of these compounds is outlined in the diagram

below.
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Caption: Logical workflow for chemical safety assessment.

Conclusion
Butyl isovalerate and isobutyl isovalerate are structurally similar esters with overlapping yet

distinct profiles.

For Flavor and Fragrance applications, both are valuable for their fruity aromas, with subtle

differences in their scent profiles that may make one more suitable than the other for specific

formulations.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b089475?utm_src=pdf-body-img
https://www.benchchem.com/product/b089475?utm_src=pdf-body
https://www.benchchem.com/product/b089475?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For Pharmaceutical and R&D applications, butyl isovalerate has documented consideration

as a potential excipient and industrial solvent, suggesting its utility may be broader in

material science and formulation development.[7] Isobutyl isovalerate is highlighted for its

use in personal care and oral care products, indicating its value in applications requiring

pleasant sensory characteristics.[13]

The choice between these two compounds will ultimately depend on the specific requirements

of the application, including desired aroma profile, solvent properties, and existing formulation

compatibility. While direct comparative performance studies are not readily available in the

reviewed literature, the data presented in this guide provides a solid foundation for researchers,

scientists, and drug development professionals to make an informed selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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